Cas no 119895-70-4 (2,2,3,3-Tetrafluoro-2,3-dihydro-1,4-benzodioxin-5-amine)

• Product Name: 2,2,3,3-Tetrafluoro-2,3-dihydro-1,4-benzodioxin-5-amine
• CAS No: 119895-70-4
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• MDL: MFCD00792421
• CID: 237252
• PubChem ID: 2776572
• Update Time: 2025-09-17

2,2,3,3-Tetrafluoro-2,3-dihydro-1,4-benzodioxin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][1,4]dioxin-5-amine
• 2,2,3,3-TETRAFLUORO-5-AMINO-1,4-BENZODIOXENE
• 2,2,3,3-tetrafluoro-1,4-benzodioxin-5-amine
• 2,2,3,3-TETRAFLUORO-2,3-DIHYDRO-1,4-BENZODIOXIN-5-AMINE
• 8,8,9,9-tetrafluoro-7,10-dioxabicyclo[4.4.0]deca-1,3,5-trien-2-amine
• 2,2,3,3-Tetraf
• 2,2,3,3-tetrafluoro-2,3-dihydro-benzo[1,4]dioxin-5-ylamine
• 2,2,3,3-tetrafluoro-5-amino-1,4-benzodioxine
• 2,2,3,3-tetrafluoro-5-aminobenzodioxene
• 5-amino-2,2,3,3-tetrafluoro-1,4-benzodioxane
• 5-amino-2,2,3,3-tetrafluoro-benzo(1.4)dioxane
• PC5423
• 2,3-[(Tetrafuoroethylene)dioxy]aniline
• 2,3-[(Tetrafluoroethylene)dioxy]aniline
• 5-AMINO-2,2,3,3-TETRAFLUORO-1,4-BENZODIOXAN
• 5-AMINO-2,2,3,3-TETRAFLUORO-1,4-BENZODIOXENE
• 5-Amino-2,2,3,3-tetrafluoro-1,4-benzodioxene98%
• 5-AMINO-2,2,3,3-TETRAFLUORO-1,4-BENZODIOXAN 97+%
• 5-Amino-2,2,3,3-tetrafluoro-1,4-benzodioxene 98%
• 1,4-Benzodioxin-5-amine, 2,2,3,3-tetrafluoro-2,3-dihydro-
• FT-0619969
• 119895-70-4
• MFCD00792421
• A804386
• 2,2,3,3-tetrafluoro-4a,8a-dihydro-1,4-benzodioxin-5-amine
• AKOS016010952
• J-004214
• DTXSID80380195
• SCHEMBL418853
• 2,2,3,3-Tetrafluoro-5-amino-1,4-benzodioxene;5-Amino-2,3-dihydro-2,2,3,3-tetrafluoro-1,4-benzodioxine
• DB-041509
• 2,2,3,3-Tetrafluoro-2,3-dihydro-1,4-benzodioxin-5-amine

• MDL： MFCD00792421
• Inchi： 1S/C8H5F4NO2/c9-7(10)8(11,12)15-6-4(13)2-1-3-5(6)14-7/h1-3H,13H2
• InChI Key： UPOWEJQQELYQIJ-UHFFFAOYSA-N
• SMILES： FC1(C(OC2C=CC=C(C=2O1)N)(F)F)F

Computed Properties

• Exact Mass: 223.02600
• Monoisotopic Mass: 223.02564105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.6±0.1 g/cm3
• Boiling Point: 221.2°C at 760 mmHg
• Flash Point: 87.6±27.3 °C
• PSA: 44.48000
• LogP: 2.80680
• Sensitiveness: Light Sensitive
• Solubility: Not determined
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

2,2,3,3-Tetrafluoro-2,3-dihydro-1,4-benzodioxin-5-amine Security Information

• Signal Word：warning
• Hazard Statement： Toxic/Light Sensitive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S28;S36/37
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R20/21/22